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Compound of Interest

Compound Name: (R)-(-)-Glycidyl nosylate

Cat. No.: B138819

Essential Safety and Handling Guide for (R)-(-)-
Glycidyl Nosylate

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling of (R)-(-)-
Glycidyl nosylate (CAS RN: 115314-17-5), a compound utilized in organic synthesis. Strict
adherence to the following procedures is mandatory to ensure personnel safety and mitigate
potential laboratory hazards.

Hazard Identification and Chemical Properties

(R)-(-)-Glycidyl nosylate is classified as a hazardous chemical that can cause skin irritation,
serious eye irritation, and may cause respiratory irritation.[1][2][3] It is a flammable solid and is
also suspected of causing genetic defects. The compound is an epoxide used in
pharmaceutical synthesis and has demonstrated mutagenic activity.

Table 1: Chemical and Physical Properties
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Property

Value

Synonyms

(2R)-(-)-Glycidyl 3-nitrobenzenesulfonate, (R)-

Glycidol 3-nitrobenzenesulfonate

Molecular Formula CoHsNO6S

Molecular Weight 259.24 g/mol

Appearance Off-white or brownish-yellow needle crystals
Solubility Soluble in chloroform, methylene chloride, and

tetrahydrofuran. Insoluble in hexane.[4][5]

Storage Temperature

Recommended storage at < -15°C[6] or
refrigerated in a dry place with the container
tightly closed.[2][3]

Table 2: Toxicological and Exposure Data

Data Point

Value

LD50 (Oral, Rat)

No data available

LC50 (Inhalation, Rat)

No data available

Occupational Exposure Limits (OELS)

This product does not have established

occupational exposure limits.[1][2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential when handling (R)-(-)-Glycidyl nosylate to prevent

skin and eye contact, inhalation, and ingestion.

Table 3: Recommended Personal Protective Equipment
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Protection Type

Specification

Rationale

Eye Protection

Chemical splash goggles

(European standard - EN 166).

[2]

Protects against splashes that
can cause serious eye
irritation.[1][2][3]

Hand Protection

Chemical-resistant gloves

(e.qg., nitrile rubber).

Prevents skin contact which

can cause irritation.[1][2][3]

Skin and Body Protection

A fully buttoned lab coat and
appropriate protective clothing

to prevent skin exposure.[2]

Minimizes the risk of skin

contact with the chemical.

Respiratory Protection

Not required under normal
laboratory use with adequate
ventilation. For large-scale
operations or in emergencies,
a NIOSH/MSHA or European
Standard EN 136 approved

respirator should be used.[2]

Protects against inhalation of
dust or vapors which may

cause respiratory irritation.[1]

[2](3]

Operational and Disposal Plans
Handling and Storage Protocol

Preparation: Before handling, ensure that the work area is clean and uncluttered. A

designated area within a fume hood is required.

Personal Protective Equipment: Don all required PPE as outlined in Table 3.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to minimize inhalation exposure.

Reaction Setup: For synthetic procedures, set up glassware in the fume hood. Ensure all

joints are properly sealed.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[1]
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o Storage: Store (R)-(-)-Glycidyl nosylate in a cool, dry, and well-ventilated area, away from
incompatible materials.[2] Keep the container tightly sealed.

Waste Disposal Plan

All waste containing (R)-(-)-Glycidyl nosylate must be treated as hazardous waste.

Segregation: Collect all solid and liquid waste containing this chemical in separate, clearly
labeled, and sealed containers.

o Container Labeling: Label waste containers with "Hazardous Waste" and list all constituents.

e Storage of Waste: Store waste containers in a designated, secure area away from general
laboratory traffic.

o Disposal Request: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office. Do not dispose of this chemical down the
drain or in regular trash.

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Spill Response

o Evacuate: Immediately evacuate the affected area.
 Alert: Notify laboratory personnel and your supervisor.
» Ventilate: Ensure the area is well-ventilated.

o Containment (for small spills): If trained and equipped, absorb the spill with an inert material
(e.g., vermiculite, sand). Place the absorbed material into a sealed container for hazardous
waste disposal.

e Cleanup: Clean the spill area thoroughly.

o Large Spills: For large spills, evacuate the laboratory and contact your institution's
emergency response team.
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Personal Exposure

Table 4: First Aid Measures

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.[7]

Immediately remove all contaminated clothing.
Skin Contact Flush skin with plenty of soap and water. If skin

irritation occurs, seek medical attention.[7]

Move the exposed person to fresh air. If not
Inhalation breathing, give artificial respiration. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.

Experimental Protocol: Synthesis of (S)-(+)-Glycidyl
Nosylate

The following is a representative protocol for the synthesis of the enantiomer, (S)-(+)-Glycidyl
nosylate, which illustrates a common experimental use.[8][9]

¢ Reaction Setup: In a fume hood, cool a solution of (S)-oxiran-2-ylmethanol (220 mg, 3.0
mmol) in anhydrous dichloromethane (10 mL) and triethylamine (1.5 mL, 10 mmol) to 0°C in
an ice bath.

» Addition of Reagent: Add 3-nitrobenzenesulfonyl chloride (730 mg, 3.3 mmol) in portions to
the cooled solution.

e Reaction Monitoring: Stir the resulting brown solution at 0°C for 1 hour, then allow it to slowly
warm to room temperature. Monitor the reaction's progress by Thin Layer Chromatography
(TLC) every 15 minutes until the (S)-oxiran-2-ylmethanol is completely consumed.
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» Quenching: Upon completion, quench the reaction by adding crushed ice (1-2 g).

o Workup: Transfer the reaction mixture to a separatory funnel and partition with
dichloromethane (20 mL) and water (10 mL).

e Washing: Wash the organic layer sequentially with saturated aqueous NaHCOs (10 mL x 3)
and brine (10 mL x 3).

e Drying and Concentration: Dry the organic layer over anhydrous NazSOu4, filter, and
concentrate the solution.

 Purification: Purify the resulting residue by flash column chromatography to yield (S)-(+)-m-
nitrobenzenesulfonic acid glycidyl ester as a brown solid.

Visual Workflow Diagrams

The following diagrams illustrate key procedural workflows for handling (R)-(-)-Glycidyl
nosylate.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b138819?utm_src=pdf-body
https://www.benchchem.com/product/b138819?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Opera.tir.\.g Gu?qle

Check Availability & Pricing

4 )

Safe Handling Workflow

1. Preparation
(Clean workspace, fume hood ready)

y Z

\
2. Don PPE
(Goggles, gloves, lab coat)

mergency Response: Skin/Eye Contact

Exposure Occurs
(Skln or Eye Contact)

4
3. Weighing & Transfer Skin Contact \Eye Contact
(In fume hood)

(Remove Contaminated Clothlng

y

4. Reaction Setup
(Sealed glassware in hood)

FIush Eyes for 15 m|n

y

5. Post-Handling L
(Wash hands thoroughly) (Flush Skin with Soap & Water)

; \

6. Storage
(Cool, dry, sealed container)

- J - J

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

-

Waste Disposal Plan
1. Collect Waste
(Solid & Liquid Separately)

y

¢

2. Label Container

~N

'Hazardous Waste', list contents))

.

4
3. Store Securely
(Designated area)
4

4. EHS Disposal
(Arrange for pickup)

J

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling (R)-(-)-
Glycidyl nosylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b138819#personal-protective-equipment-for-handling-
r-glycidyl-nosylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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